Cas no 335032-92-3 ((1,2-dimethyl-1H-indol-3-yl)methyl(methyl)amine)

• Product Name: (1,2-dimethyl-1H-indol-3-yl)methyl(methyl)amine
• CAS No: 335032-92-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 3942550
• PubChem ID: 10877907
• Update Time: 2026-04-17

(1,2-dimethyl-1H-indol-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine, N,1,2-trimethyl-
• (1,2-dimethyl-1H-indol-3-yl)methyl(methyl)amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (1,2-dimethyl-1H-indol-3-yl)methyl(methyl)amine

Introduction to (1,2-Dimethyl-1H-Indol-3-Yl)Methyl(Methyl)Amine

The compound with CAS No 335032-92-3, commonly referred to as (1,2-dimethyl-1H-indol-3-yl)methyl(methyl)amine, is a fascinating molecule with a rich structural complexity and diverse applications. This compound belongs to the class of amines, specifically a secondary amine, and its structure incorporates an indole ring system with methyl substituents. The indole moiety is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, which is known for its aromaticity and stability. The presence of two methyl groups on the indole ring further enhances its chemical properties, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

Key Features of (1,2-Dimethyl-1H-Indol-3-Yl)Methyl(Methyl)Amine

The molecular formula of this compound is C₁₄H₁₉N₃, and its molecular weight is approximately 245.3 g/mol. The structure of this compound can be broken down into three main parts: the indole ring system, the methyl group attached to the nitrogen atom, and the additional methyl substituent on the indole ring. The indole ring system is highly versatile and serves as a scaffold for various functional groups in drug design. The methyl groups attached to the nitrogen and the indole ring contribute to the compound's lipophilicity, which is crucial for its bioavailability in pharmaceutical applications.

Synthesis and Applications

The synthesis of (1,2-dimethyl-1H-indol-3-yl)methyl(methyl)amine typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by nucleophilic substitution or addition reactions. These methods allow for precise control over the substitution pattern on the indole ring and the introduction of the amine functionality.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for drug development due to its ability to interact with various biological targets. For instance, studies have demonstrated that analogs of this compound exhibit activity against certain enzymes involved in neurological disorders such as Alzheimer's disease. Additionally, it has been investigated for its potential as an agrochemical agent due to its ability to influence plant growth and development.

Recent Research Findings

Recent studies have delved into the pharmacokinetic properties of (1,2-dimethyl-1H-indol-3-yl)methyl(methyl)amine, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for determining its suitability as a drug candidate. Furthermore, researchers have explored its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings suggest that this compound could be developed into therapeutics targeting chronic inflammatory diseases.

In another study published in 2023, scientists investigated the use of this compound as a building block for constructing more complex molecules with enhanced bioactivity. By incorporating additional functional groups onto the indole ring or modifying the amine functionality, researchers were able to create derivatives with improved selectivity and potency against specific biological targets.

Safety Considerations

While exploring new compounds is essential for innovation in science and medicine, safety considerations must never be overlooked. Proper handling procedures should be followed when working with (1,2-dimethyl-1H-indol-3-Yl)methyl(methyl)amine, including wearing appropriate personal protective equipment (PPE) such as gloves and lab coats.

Moreover, waste generated from handling this compound should be disposed of according to local regulations governing chemical waste management. This ensures that both personnel safety and environmental protection are maintained throughout all stages of research involving this compound.

Conclusion

In conclusion,(1,2-dimethyl-1H-indol-3-Yl)methyl(methyl)amine, CAS No 335032923 stands out as a significant molecule in contemporary chemical research due to its unique structural features and diverse applications across multiple scientific domains.